Cas no 40312-51-4 ()

• CAS No: 40312-51-4
• MF: C₁₇H₁₅ClN₂OS
• MW: 330.831801652908
• CID: 6670030
• PubChem ID: 136027077
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C17H15ClN2OS/c18-11-5-3-4-10(8-11)16-15-12-6-1-2-7-13(12)22-17(15)20-14(21)9-19-16/h3-5,8H,1-2,6-7,9H2,(H,20,21)
• InChI Key： MMCKPBBXKNYZPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C2=C(NC(CN=1)=O)SC1CCCCC=12

Computed Properties

• Exact Mass: 330.0593620g/mol
• Monoisotopic Mass: 330.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines